Sodium arsenite
Sodium arsenite
Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes.
Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Sodium arsenite is a chemical compound derived from arsenous acid. Arsenous acid is the hydrolyzed form of arsenic trioxide and is found in aqueous solutions. (L377)
Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt.
Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres.
Sodium arsenite is a chemical compound derived from arsenous acid. Arsenous acid is the hydrolyzed form of arsenic trioxide and is found in aqueous solutions. (L377)
Brand Name:
Vulcanchem
CAS No.:
7784-46-5
VCID:
VC21188201
InChI:
InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
SMILES:
[O-][As]=O.[Na+]
Molecular Formula:
NaAsO2
AsNaO2
AsNaO2
Molecular Weight:
129.910 g/mol
Sodium arsenite
CAS No.: 7784-46-5
Cat. No.: VC21188201
Molecular Formula: NaAsO2
AsNaO2
Molecular Weight: 129.910 g/mol
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Specification
| Description | Sodium arsenite, aqueous solution appears as an aqueous solution of a solid. Toxic by ingestion, inhalation or skin absorption. Used as an antiseptic, in insecticides and herbicides, to preserve hides and in making dyes. Sodium arsenite is an inoganic sodium salt with formula with formula NaAsO2. It has a role as an insecticide, an antibacterial agent, a herbicide, a rodenticide, a carcinogenic agent, an antineoplastic agent and an antifungal agent. It is an arsenic molecular entity and an inorganic sodium salt. Sodium Metaarsenite is a highly soluble, orally available trivalent arsenic-containing telomerase inhibitor with potential antitumor activity. Although the exact mechanism through which sodium metaarsenite exerts its effect has yet to be fully elucidated, this agent appears to target and bind to telomeric sequences, specifically TTAGGG repeats, leading to a shortening of telomeres, and subsequent induction of apoptosis and inhibition of tumor cell growth. In addition, sodium metaarsenite also leads to the translocation of the catalytic subunit of telomerase into the cytoplasm and inhibition of the activity of telomerase. Telomerase is active in most tumors cells and is responsible for the maintenance of telomere length and plays a key role in cellular proliferation, but is quiescent in normal, healthy cells. The susceptibility to sodium metaarsenite seems to be inversely correlated with initial length of telomeres. Sodium arsenite is a chemical compound derived from arsenous acid. Arsenous acid is the hydrolyzed form of arsenic trioxide and is found in aqueous solutions. (L377) |
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| CAS No. | 7784-46-5 |
| Molecular Formula | NaAsO2 AsNaO2 |
| Molecular Weight | 129.910 g/mol |
| IUPAC Name | sodium;oxoarsinite |
| Standard InChI | InChI=1S/AsHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1 |
| Standard InChI Key | PTLRDCMBXHILCL-UHFFFAOYSA-M |
| Isomeric SMILES | [O-][As]=O.[Na+] |
| SMILES | [O-][As]=O.[Na+] |
| Canonical SMILES | [O-][As]=O.[Na+] |
| Colorform | White or grayish-white powder |
| Melting Point | 615 °C |
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